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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
hazards, and handling of 1-Azidoadamantane (CAS No. 24886-73-5). The information is
compiled from various safety data sheets and scientific literature to ensure a thorough resource
for laboratory and development use.

Chemical Identity and Physicochemical Properties

1-Azidoadamantane, with the CAS number 24886-73-5, is an organic compound featuring a
rigid adamantane cage structure with an azide functional group.[1] This structure imparts
unique stability and reactivity, making it a valuable building block in organic synthesis,
particularly in click chemistry and for the creation of "Anti-Bredt" strained molecules.[2][3]

Table 1: Physicochemical Properties of 1-Azidoadamantane
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Property Value Source(s)
Molecular Formula C10H15Ns [31141[5]
Molecular Weight 177.25 g/mol 516171
Appearance White to off-white crystalline 5]

powder
Melting Point 80-82 °C [11[51I8]
Boiling Point Not available [1][6]
Flash Point 85 °C (185 °F) - closed cup [1161[8]
Solubility Immiscible in water.[6] [6]
Purity > 96.5% (GC), 97% [3][5]

Hazard Identification and Classification

1-Azidoadamantane is classified as a hazardous substance.[6] It is a flammable solid and

requires careful handling to prevent fire or explosion.[4][7]

Table 2: GHS Hazard Classification for 1-Azidoadamantane

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Flammable L, H228:
_ Category 1 lalt text Danger _
Solids Flammable solid

Source:[4][7]

Toxicological Information

A comprehensive literature search reveals a lack of significant acute toxicological data for 1-

Azidoadamantane.[6] The chemical, physical, and toxicological properties have not been

thoroughly investigated.[9] However, general precautions should be taken to avoid exposure.
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e Eye Contact: Direct contact may cause transient discomfort, such as tearing or redness.[6]
» Skin Contact: Not expected to be a skin irritant based on animal models.[6]

 Inhalation: Long-term exposure to high dust concentrations may lead to changes in lung
function (pneumoconiosis).[6]

 Ingestion: First aid is generally not required, but seeking medical advice is recommended if
in doubt.[6]

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical and toxicological
properties of 1-Azidoadamantane are not extensively published. However, general
methodologies for the synthesis and characterization of adamantane derivatives are available.

Synthesis of 1-Azidoadamantane

A documented method for the synthesis of 1-Azidoadamantane involves the reaction of 1,3-
dehydroadamantane with anhydrous hydrogen azide in diethyl ether.

Experimental Workflow: Synthesis of 1-Azidoadamantane
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Preparation of Anhydrous Hydrogen Azide
(Sodium azide + Sulfuric acid in Diethyl ether)

:

Reaction
(1,3-dehydroadamantane in Diethyl ether + Hydrogen azide solution)

:

Incubation
(20 minutes)

:

Work-up
(Distillation of Diethyl ether under vacuum)

:

Purification
(Recrystallization from propan-2-ol)

Final Product
(1-Azidoadamantane)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Azidoadamantane.

Characterization

Standard analytical techniques are used to confirm the identity and purity of the synthesized 1-
Azidoadamantane.

Experimental Workflow: Characterization of 1-Azidoadamantane
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1-Azidoadamantane Sample

ectroscopic Analysis Physical Properties

Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR) Spectroscopy Melting Point Determination Gas Chromatography (GC)
(to identify functional groups, e.g., Ns at ~2115 cm~1) (*H and 13C NMR for structural elucidation) (using a calibrated apparatus) (to determine purity)

Verified Product

Hazard Identification

Flammable Solid
Potential for dust explosion
Limited toxicological data

Exposure Assessment

Inhalation of dust
Skin/eye contact
Ingestion

Risk Characterization

High risk of fire/explosion
Unknown long-term health effects

Control Measures

Engineering Controls (Ventilation)
Administrative Controls (SOPs)
PPE (Goggles, Gloves, Respirator)

Emergency Procedures

Fire: Use water spray, foam, dry chemical, or CO2
Spill: Remove ignition sources, use non-sparking tools
Exposure: Follow first-aid measures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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